Cas no 1806824-01-0 (4-Amino-2-bromo-6-(difluoromethyl)-3-hydroxypyridine)

4-Amino-2-bromo-6-(difluoromethyl)-3-hydroxypyridine structure
1806824-01-0 structure
Product name:4-Amino-2-bromo-6-(difluoromethyl)-3-hydroxypyridine
CAS No:1806824-01-0
MF:C6H5BrF2N2O
MW:239.017507314682
CID:4800591

4-Amino-2-bromo-6-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-2-bromo-6-(difluoromethyl)-3-hydroxypyridine
    • Inchi: 1S/C6H5BrF2N2O/c7-5-4(12)2(10)1-3(11-5)6(8)9/h1,6,12H,(H2,10,11)
    • InChI Key: BJLBFRBZKYWQGK-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=CC(C(F)F)=N1)N)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Topological Polar Surface Area: 59.1
  • XLogP3: 1.5

4-Amino-2-bromo-6-(difluoromethyl)-3-hydroxypyridine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A024005061-1g
4-Amino-2-bromo-6-(difluoromethyl)-3-hydroxypyridine
1806824-01-0 97%
1g
$1,612.80 2022-03-31
Alichem
A024005061-500mg
4-Amino-2-bromo-6-(difluoromethyl)-3-hydroxypyridine
1806824-01-0 97%
500mg
$1,019.20 2022-03-31

4-Amino-2-bromo-6-(difluoromethyl)-3-hydroxypyridine Related Literature

Additional information on 4-Amino-2-bromo-6-(difluoromethyl)-3-hydroxypyridine

4-Amino-2-bromo-6-(difluoromethyl)-3-hydroxypyridine: A Comprehensive Overview

The compound 4-Amino-2-bromo-6-(difluoromethyl)-3-hydroxypyridine (CAS No. 1806824-01-0) is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of pyridine derivatives, which have been extensively studied due to their unique chemical properties and potential biological activities. The presence of multiple functional groups, including an amino group, a bromine atom, a difluoromethyl group, and a hydroxyl group, makes this compound particularly versatile in various chemical reactions and biological assays.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Amino-2-bromo-6-(difluoromethyl)-3-hydroxypyridine through multi-step processes involving nucleophilic substitutions and oxidative reactions. Researchers have explored the use of microwave-assisted synthesis to enhance reaction efficiency and yield, which has been a significant breakthrough in the field. The compound's structure allows for further functionalization, making it a valuable intermediate in the development of novel drugs and advanced materials.

In terms of biological activity, 4-Amino-2-bromo-6-(difluoromethyl)-3-hydroxypyridine has shown promising results in preliminary studies as a potential anti-inflammatory agent. Its ability to inhibit specific enzymes involved in inflammatory pathways has garnered attention from pharmaceutical researchers. Additionally, the compound exhibits moderate antioxidant properties, which could be exploited in the development of nutraceuticals or cosmeceuticals.

The incorporation of fluorine atoms in the structure of 4-Amino-2-bromo-6-(difluoromethyl)-3-hydroxypyridine significantly influences its pharmacokinetic properties. Fluorinated compounds are known for their improved bioavailability and stability, which are critical factors in drug design. Recent studies have focused on optimizing the fluorination process to minimize side effects while maximizing therapeutic efficacy.

From a materials science perspective, 4-Amino-2-bromo-6-(difluoromethyl)-3-hydroxypyridine has been investigated as a precursor for advanced polymers and organic semiconductors. Its ability to form stable coordination complexes with metal ions makes it a potential candidate for use in electronic devices such as organic light-emitting diodes (OLEDs) and sensors.

In conclusion, 4-Amino-2-bromo-6-(difluoromethyl)-3-hydroxypyridine (CAS No. 1806824-01-0) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in pharmaceuticals, materials science, and beyond. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in future advancements.

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